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Compound of Interest

Compound Name: 1-Methyladamantane

Cat. No.: B139842 Get Quote

This in-depth technical guide provides a comprehensive overview of 1-methyladamantane, a

saturated tricyclic hydrocarbon with significant and expanding applications in medicinal

chemistry, materials science, and drug development. The unique structural characteristics of

the adamantane cage, combined with the influence of the 1-methyl substituent, impart a

desirable combination of high lipophilicity, metabolic stability, and conformational rigidity. These

properties make 1-methyladamantane a valuable pharmacophore and a versatile building

block for the synthesis of novel therapeutic agents and advanced polymers. This guide will

cover the fundamental physicochemical properties, detailed synthesis methodologies, key

applications, and essential safety and handling protocols for 1-methyladamantane, serving as

a critical resource for scientists and researchers in the field.

Core Physicochemical Properties
1-Methyladamantane is a derivative of adamantane, featuring a methyl group at one of the

four equivalent bridgehead positions. This substitution pattern is crucial for its chemical identity

and physical behavior.
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Property Value Source(s)

CAS Number 768-91-2 [1][2]

Molecular Formula C₁₁H₁₈ [1]

Molecular Weight 150.26 g/mol

Appearance White crystalline solid [2]

Melting Point 103-105 °C

Boiling Point ~190-194 °C

Solubility
Insoluble in water; soluble in

nonpolar organic solvents.
[2]

Storage Temperature
2-8°C, sealed in a dry

environment

The diamondoid structure of the adamantane core is responsible for its notable thermal stability

and high melting point. The presence of the methyl group at a tertiary carbon provides a site for

potential functionalization while subtly influencing its overall steric and electronic profile.

Synthesis of 1-Methyladamantane: Protocols and
Mechanistic Insights
The synthesis of 1-methyladamantane can be achieved through several routes. A common

and reliable laboratory-scale method involves the methylation of a 1-haloadamantane

precursor, such as 1-chloroadamantane, using a Grignard reagent. This approach is favored for

its relatively high yield and straightforward execution.

Experimental Protocol: Grignard-Mediated Synthesis
from 1-Chloroadamantane
This protocol details the synthesis of 1-methyladamantane from 1-chloroadamantane and

methylmagnesium iodide. The causality behind each step is explained to provide a deeper

understanding of the experimental choices.
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Materials:

1-Chloroadamantane

Magnesium turnings

Methyl iodide

Anhydrous diethyl ether (Et₂O)

Iodine (crystal for initiation)

Saturated aqueous ammonium chloride (NH₄Cl) solution

Anhydrous magnesium sulfate (MgSO₄)

Round-bottom flask (three-necked)

Reflux condenser

Dropping funnel

Magnetic stirrer and stir bar

Inert atmosphere setup (Nitrogen or Argon)

Procedure:

Apparatus Setup and Inert Atmosphere: Assemble a flame-dried three-necked round-bottom

flask with a reflux condenser, a dropping funnel, and a nitrogen/argon inlet. This is critical as

Grignard reagents are highly reactive with atmospheric moisture and oxygen.

Grignard Reagent Formation: Place magnesium turnings in the flask. Add a small crystal of

iodine, which serves to etch the passivating magnesium oxide layer on the turnings, thereby

initiating the reaction. Add a solution of methyl iodide in anhydrous diethyl ether to the

dropping funnel. Add a small amount of the methyl iodide solution to the magnesium and

observe for the initiation of the reaction (disappearance of the iodine color and gentle

bubbling). Once initiated, add the remaining methyl iodide solution dropwise at a rate that
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maintains a gentle reflux. After the addition is complete, continue to stir the mixture until the

magnesium is nearly all consumed, resulting in a grayish solution of methylmagnesium

iodide.

Coupling Reaction: Dissolve 1-chloroadamantane in anhydrous diethyl ether and add this

solution to the dropping funnel. Add the 1-chloroadamantane solution dropwise to the freshly

prepared Grignard reagent. The reaction is typically exothermic, and the addition rate should

be controlled to maintain a gentle reflux. After the addition is complete, heat the reaction

mixture to reflux for 2-3 hours to ensure the reaction proceeds to completion.

Reaction Quenching: Cool the reaction mixture to 0°C in an ice bath. Slowly and carefully

add saturated aqueous ammonium chloride solution dropwise to quench the excess

Grignard reagent. This is a safer alternative to using strong acids, which can lead to vigorous

and potentially hazardous reactions.

Work-up and Extraction: Transfer the mixture to a separatory funnel. The organic layer

containing the product will separate from the aqueous layer. Extract the aqueous layer with

diethyl ether (2-3 times) to recover any dissolved product. Combine all the organic extracts.

Washing and Drying: Wash the combined organic extracts with brine (saturated NaCl

solution) to remove any remaining water-soluble impurities. Dry the organic layer over

anhydrous magnesium sulfate.

Isolation and Purification: Filter off the drying agent and remove the diethyl ether by rotary

evaporation. The crude 1-methyladamantane can be purified by sublimation or

recrystallization from a suitable solvent such as methanol or ethanol to yield a white

crystalline solid.

Synthesis Workflow Diagram
The following diagram illustrates the key stages of the Grignard-mediated synthesis of 1-
methyladamantane.
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Caption: Workflow for the synthesis of 1-methyladamantane.

Applications in Drug Discovery and Polymer
Science
The adamantane scaffold is a well-established "lipophilic bullet" in medicinal chemistry, often

used to enhance the bioavailability and metabolic stability of drug candidates[3][4]. The 1-
methyladamantane moiety offers a nuanced variation on this theme, providing a subtle yet

significant modification of the steric and electronic properties of the parent adamantane cage.

Role in Medicinal Chemistry
The incorporation of a 1-methyladamantane group can serve several strategic purposes in

drug design:

Fine-Tuning Lipophilicity: The methyl group increases the lipophilicity of the adamantane

core, which can be leveraged to optimize the absorption, distribution, metabolism, and

excretion (ADME) properties of a drug candidate.

Modulating Receptor Interactions: The steric bulk of the 1-methyladamantane group can be

used to probe and optimize interactions within the binding pocket of a biological target. This

can lead to improved potency and selectivity.

Enhancing Metabolic Stability: The adamantane cage is resistant to metabolic degradation.

The 1-methyl derivative retains this stability, protecting adjacent functional groups from

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 11 Tech Support

https://www.benchchem.com/product/b139842?utm_src=pdf-body-img
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://connectsci.au/ch/article-lookup/doi/10.1071/ch24075
https://pubs.acs.org/doi/abs/10.1021/cr100264t
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://www.benchchem.com/product/b139842?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b139842?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


enzymatic cleavage and prolonging the drug's half-life.

Recent research has highlighted the potential of 1-methyladamantane derivatives as

promising antiviral agents, with scalable synthesis methods being developed to support further

investigation[5]. Additionally, adamantane derivatives linked to monoterpenoids have shown

inhibitory activity against Tyrosyl-DNA phosphodiesterase 1 (Tdp1), a promising target for

anticancer therapy[6].

Applications in Polymer Science
The rigid and bulky nature of the 1-methyladamantane unit makes it an attractive monomer for

the synthesis of high-performance polymers with enhanced thermal and mechanical properties.

High-Performance Methacrylate Polymers: Adamantane-containing methacrylate polymers

exhibit improved thermal stability, higher glass transition temperatures (Tg), and lower water

absorption compared to conventional poly(methyl methacrylate) (PMMA)[7][8]. The

introduction of the adamantane group into the polymer chain restricts the movement of the

polymer chains, leading to these enhanced properties[8].

Microporous Polymers: Adamantane-based microporous polymers can be synthesized via

Friedel–Crafts reactions of 1-bromoadamantane with aromatic compounds. These materials

have potential applications in gas storage and separation due to their high surface area and

porosity[9]. The 1-methyladamantane core can be envisioned as a building block for similar

polymers with tailored properties.

Safety, Handling, and Hazard Profile
1-Methyladamantane is classified as an irritant and requires careful handling in a laboratory

setting. Adherence to standard safety protocols is essential to minimize risk.

GHS Hazard Classification
According to the Globally Harmonized System of Classification and Labelling of Chemicals

(GHS), 1-methyladamantane is associated with the following hazards[1][2]:

H315: Causes skin irritation.

H319: Causes serious eye irritation.
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H335: May cause respiratory irritation.

The corresponding GHS pictogram is the exclamation mark (GHS07).

Recommended Handling Procedures
Personal Protective Equipment (PPE): Always wear appropriate PPE, including a lab coat,

chemical-resistant gloves, and safety glasses with side shields.

Ventilation: Handle 1-methyladamantane in a well-ventilated area, preferably within a

chemical fume hood, to avoid inhalation of dust or vapors.

Handling: Avoid direct contact with skin and eyes. Do not eat, drink, or smoke in areas where

the chemical is handled. Wash hands thoroughly after handling.

Spills: In case of a spill, clean it up immediately using appropriate absorbent materials. Avoid

generating dust.

Storage: Store in a tightly sealed container in a cool, dry, and well-ventilated place, away

from incompatible materials.

Logical Flow for Safe Handling
The following diagram outlines the logical decision-making process for the safe handling of 1-
methyladamantane.
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Caption: Decision tree for safe handling of 1-methyladamantane.

Conclusion
1-Methyladamantane stands as a compound of significant interest for both fundamental

research and applied sciences. Its unique combination of a rigid, lipophilic core with the subtle

yet impactful presence of a methyl group provides a versatile platform for the design of novel

molecules with tailored properties. From enhancing the therapeutic potential of new drug

candidates to forming the backbone of advanced polymers, the applications of 1-
methyladamantane are both diverse and expanding. A thorough understanding of its

synthesis, properties, and safe handling, as detailed in this guide, is paramount for unlocking

its full potential in the hands of innovative researchers and scientists.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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